2,4-Bis(methylsulfonyl)-1-bromobenzene
Description
“2,4-Bis(methylsulfonyl)-1-bromobenzene” is a chemical compound that contains a bromobenzene core with two methylsulfonyl groups attached at the 2 and 4 positions. The presence of these functional groups could potentially make this compound useful in various chemical reactions as a reagent or intermediate .
Scientific Research Applications
Radical-Scavenging Activity
- Marine Red Alga Derivatives : Compounds structurally related to 2,4-Bis(methylsulfonyl)-1-bromobenzene, isolated from marine red alga, show potent radical-scavenging activity. This includes a compound with a unique sulfone structural feature, similar to 2,4-Bis(methylsulfonyl)-1-bromobenzene, demonstrating significant antioxidant properties (Duan, Li, & Wang, 2007).
Chemical Synthesis and Reactions
- Lawesson's Reagent Reaction : In a study involving Lawesson's Reagent, a compound structurally related to 2,4-Bis(methylsulfonyl)-1-bromobenzene was used to create 1,3,2-dioxaphospholane-2-sulfide derivatives (Shabana, Osman, & Atrees, 1994).
Electrophilic and Radical Behavior
- Reactivity in Ionic Liquids : Research indicates that related compounds exhibit distinct reactivity in ionic liquids compared to conventional solvents, implying potential applications in specialized chemical processes (Ernst et al., 2013).
Material Science and Catalysis
- Synthesis of Phosphorous Derivatives : Studies on related compounds demonstrate the synthesis of various phosphorous derivatives with unique structural and redox properties. This suggests potential applications in material science and catalysis (Sasaki, Tanabe, & Yoshifuji, 1999).
Oxidation Reactions
- Oxidation of Sulfoxides : Research has shown that similar compounds undergo various oxidation reactions, leading to the formation of sulfones and other derivatives. This has implications for chemical synthesis and industrial applications (Ogura, Suzuki, & Tsuchihashi, 1980).
Synthesis of Novel Compounds
- Synthesis of Aliphatic Phenylhalonium Ylides : Research involving the synthesis of aliphatic phenylhalonium ylides with similar structural features highlights potential applications in organic synthesis (Ochiai, Tada, Miyamoto, & Shiro, 2011).
Fluorescent Probes
- Red-emitting Fluorescent Probes : A study involving the development of a red-emitting fluorescent probe for H2S detection indicates the potential use of similar compounds in bioimaging and sensor technology (Chen et al., 2015).
properties
IUPAC Name |
1-bromo-2,4-bis(methylsulfonyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO4S2/c1-14(10,11)6-3-4-7(9)8(5-6)15(2,12)13/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVZSYPWJDNQYQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)Br)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301284228 |
Source
|
| Record name | 1-Bromo-2,4-bis(methylsulfonyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301284228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Bis(methylsulfonyl)-1-bromobenzene | |
CAS RN |
1000018-15-4 |
Source
|
| Record name | 1-Bromo-2,4-bis(methylsulfonyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1000018-15-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Bromo-2,4-bis(methylsulfonyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301284228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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